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Compound of Interest

Compound Name: Divin

Cat. No.: B1662691

For Researchers, Scientists, and Drug Development Professionals

Introduction

Divin is a small molecule inhibitor of bacterial cell division that presents a promising avenue for
the development of novel antimicrobial agents. It functions by disrupting the assembly of late-
stage division proteins, leading to a reduction in peptidoglycan remodeling at the division site
and ultimately blocking cytoplasmic compartmentalization.[1][2][3] Notably, its mechanism of
action is distinct from many other division inhibitors as it does not directly interact with the
tubulin homolog FtsZ.[1][3] This unique characteristic makes Divin a valuable tool for studying
the intricacies of bacterial cell division and a potential candidate for therapeutic development.
Accurate and consistent preparation of Divin stock solutions is paramount for obtaining reliable
and reproducible experimental results. This document provides detailed protocols and data for
the preparation, storage, and handling of Divin stock solutions.

Quantitative Data Summary

The following table summarizes the key quantitative data for Divin, essential for accurate stock
solution preparation.
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Property Value Source

Molecular Weight 372.42 g/mol [4]

Chemical Formula C22H20N402 [4]

CAS Number 1443321-11-6 [4]
Light yellow to brown solid

Appearance [4]
powder

Solubility in DMSO 20 mg/mL (53.70 mM) [4]
-20°C for 3 years; 4°C for 2

Storage (Powder) [4]
years

] -80°C for 6 months; -20°C for 1
Storage (Stock in DMSO) [4]
month

Experimental Protocols

Protocol 1: Preparation of a 10 mM Divin Stock Solution
in DMSO

This protocol describes the preparation of a 10 mM stock solution of Divin in dimethyl sulfoxide
(DMSO).

Materials:

e Divin powder

e Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)
 Sterile, amber microcentrifuge tubes or vials

o Calibrated analytical balance

e Vortex mixer

o Water bath sonicator
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Procedure:
o Calculate the required mass of Divin:

o To prepare 1 mL of a 10 mM stock solution, the required mass of Divin is calculated as
follows:

» Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol)
» Mass (mg) = 10 mmol/L x 0.001 L x 372.42 g/mol x 1000 mg/g = 3.7242 mg
e Weighing Divin:

o Carefully weigh out 3.72 mg of Divin powder using a calibrated analytical balance. To
ensure accuracy, it is recommended to weigh a slightly larger amount (e.g., 10 mg) and
dissolve it in a proportionally larger volume of DMSO, then aliquot.

 Dissolving Divin in DMSO:
o Transfer the weighed Divin powder into a sterile amber vial.

o Add the calculated volume of anhydrous DMSO. For 3.72 mg of Divin, add 1 mL of
DMSO.

o Vortex the solution vigorously for 1-2 minutes to aid dissolution.
e Ensuring Complete Dissolution:
o As complete dissolution may require assistance, place the vial in a water bath sonicator.[4]

o Sonicate for 10-15 minutes. Gentle warming in a water bath (not exceeding 37°C) can also
be applied to facilitate dissolution.[4] Visually inspect the solution to ensure no solid
particles remain.

 Aliquoting and Storage:

o Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile,
amber microcentrifuge tubes to minimize freeze-thaw cycles.
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o Label each aliquot clearly with the compound name, concentration, date of preparation,
and solvent.

o Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-
term storage (up to 1 month).[4]

Visualizations

Divin's Mechanism of Action: Disruption of Late
Divisome Assembly
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Caption: Divin inhibits the assembly of late divisome proteins, disrupting downstream
processes.

Experimental Workflow for Preparing Divin Stock
Solution
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Caption: A stepwise workflow for the accurate preparation of Divin stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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